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Abstract
Anhydrous sodium formate, a versatile organic salt, exhibits a notable affinity for atmospheric

moisture. This hygroscopic nature is a critical parameter influencing its handling, storage, and

application, particularly in the pharmaceutical industry where moisture can impact drug product

stability, manufacturability, and efficacy.[1][2][3] This technical guide provides a comprehensive

investigation into the hygroscopic properties of anhydrous sodium formate, detailing its

moisture sorption characteristics and the experimental protocols for their determination. The

information presented herein is intended to equip researchers, scientists, and drug

development professionals with the necessary knowledge to effectively manage the challenges

associated with this hygroscopic material.

Introduction
Sodium formate (HCOONa), the sodium salt of formic acid, is a white crystalline powder.[4] Its

anhydrous form is known to be hygroscopic, readily absorbing moisture from the air.[4] This

inherent property can lead to physical and chemical changes, such as caking, deliquescence,

and altered dissolution kinetics, which are significant considerations in drug formulation and

development. Understanding the hygroscopic behavior of anhydrous sodium formate is

therefore essential for ensuring product quality and performance.
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This guide will delve into the quantitative aspects of sodium formate's hygroscopicity,

including its classification and the critical relative humidity at which it begins to absorb

significant amounts of moisture. Detailed experimental methodologies for characterizing these

properties are provided to facilitate reproducible and accurate assessments.

Physicochemical Properties
A summary of the key physicochemical properties of anhydrous sodium formate is presented

in Table 1.

Property Value

Molecular Formula HCOONa

Molecular Weight 68.01 g/mol

Appearance White crystalline powder

Melting Point 253 °C

Solubility in Water (20°C) 97.2 g/100 mL

Hygroscopicity Hygroscopic

Hygroscopicity Profile
The hygroscopicity of a substance describes its ability to attract and hold water molecules from

the surrounding environment. This behavior is largely dependent on the relative humidity (RH)

of the atmosphere.

Hygroscopicity Classification
The European Pharmacopoeia provides a standardized classification for the hygroscopicity of

materials based on the percentage increase in mass after storage at 25°C and 80% RH for 24

hours.
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Classification Mass Increase (% w/w)

Non-hygroscopic ≤ 0.12

Slightly hygroscopic > 0.12 and < 2.0

Hygroscopic ≥ 2.0 and < 15.0

Very hygroscopic ≥ 15.0

Data sourced from the European Pharmacopoeia.

While specific data for anhydrous sodium formate under these exact conditions is not readily

available in the public domain, its known tendency to absorb moisture suggests it would likely

fall into the "hygroscopic" or "very hygroscopic" category. Precise classification requires

experimental determination as outlined in Section 5.

Critical Relative Humidity (CRH)
The Critical Relative Humidity (CRH) is the specific relative humidity at which a salt will begin to

absorb a significant amount of moisture from the atmosphere, leading to deliquescence if the

RH is maintained at or above this point. Below the CRH, the material will remain in its solid

form. The determination of CRH is crucial for defining appropriate storage and handling

conditions.

A definitive, publicly available CRH value for anhydrous sodium formate has not been

identified in the conducted research. However, it is a critical parameter that should be

determined experimentally for any application where moisture control is important.

Impact on Drug Development and Formulation
The hygroscopic nature of an active pharmaceutical ingredient (API) or excipient like sodium
formate can have significant consequences throughout the drug development lifecycle:

Stability: Moisture uptake can lead to chemical degradation of the API or other components

in the formulation. It can also induce phase transitions, such as the conversion of an

anhydrous form to a less stable or less soluble hydrate.
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Manufacturing: Increased moisture content can negatively affect the flow properties of

powders, leading to issues such as caking and clumping, which can hinder processes like

blending, tableting, and capsule filling.

Performance: Changes in the physical form of the material due to moisture absorption can

alter its dissolution rate and, consequently, the bioavailability of the drug product.

Given these potential impacts, a thorough understanding and characterization of the

hygroscopicity of sodium formate are paramount when it is considered for use in a

pharmaceutical formulation.

Experimental Protocols for Hygroscopicity
Assessment
A multi-faceted approach is recommended for a comprehensive investigation of the

hygroscopic nature of anhydrous sodium formate. The following are detailed methodologies

for key experiments.

Dynamic Vapor Sorption (DVS)
DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed

to a controlled, varying relative humidity at a constant temperature. This allows for the

determination of moisture sorption and desorption isotherms, which provide detailed

information about the hygroscopic behavior of the material.
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Sample Preparation

DVS Experiment

Data Analysis

Start

Accurately weigh
~10-20 mg of anhydrous

sodium formate into
a DVS sample pan

Load sample into
DVS instrument

Dry sample in-situ
(e.g., 0% RH at 25°C)
until mass equilibrium

Increase RH in steps
(e.g., 10% increments
from 0% to 90% RH)

Hold at each RH step
until mass equilibrium

 sorption phase 

Decrease RH in steps
(e.g., 10% increments
from 90% to 0% RH)

Hold at each RH step
until mass equilibrium

 desorption phase 

Plot % mass change
vs. RH to generate

sorption/desorption isotherm

Analyze isotherm for:
- Hygroscopicity classification

- CRH estimation
- Hysteresis

Click to download full resolution via product page
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Methodology Details:

Parameter Recommended Setting

Instrument

DVS Analyzer (e.g., Surface Measurement

Systems DVS Adventure, TA Instruments Q5000

SA)

Sample Mass 10-20 mg

Temperature 25°C (or other relevant temperature)

Carrier Gas Dry Nitrogen or Air

Flow Rate 200 sccm

RH Profile
0% to 90% RH in 10% steps (sorption), then

90% to 0% RH in 10% steps (desorption)

Equilibrium Criterion dm/dt ≤ 0.002% min⁻¹ over a 10-minute period

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. It is a useful technique for determining the amount of bound and unbound water in

a material.
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Sample Preparation

TGA Experiment

Data Analysis

Start

Accurately weigh
~5-10 mg of anhydrous

sodium formate into
a TGA pan

Load sample into
TGA instrument

Purge with inert gas
(e.g., Nitrogen)

Heat from ambient
to ~300°C at a
controlled rate

(e.g., 10°C/min)

Plot % mass loss
vs. temperature

Determine mass loss
in the temperature range
corresponding to water
evaporation (typically

< 150°C)
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Methodology Details:

Parameter Recommended Setting

Instrument Thermogravimetric Analyzer

Sample Mass 5-10 mg

Pan Type Aluminum or Platinum

Atmosphere Nitrogen, 50 mL/min

Temperature Program Ramp from 25°C to 300°C at 10°C/min

Karl Fischer Titration
Karl Fischer titration is a highly specific and accurate method for determining the water content

of a substance. It is considered a gold standard for moisture analysis.
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Preparation

Titration

Calculation

Start

Prepare Karl Fischer
reagent and solvent

Add solvent to
titration vessel

Titrate to a stable
endpoint to neutralize

residual water

Accurately weigh and
add anhydrous sodium

formate sample

Titrate with Karl Fischer
reagent to the endpoint

Calculate water content
based on the volume of
titrant consumed and

its known water
equivalence factor

end

End
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Methodology Details:

Parameter Description

Instrument Volumetric or Coulometric Karl Fischer Titrator

Reagents
Karl Fischer reagent (e.g., Composit 5),

anhydrous methanol

Standardization
Use a certified water standard or disodium

tartrate dihydrate

Sample Preparation

Accurately weigh a suitable amount of

anhydrous sodium formate and dissolve in

anhydrous methanol.

Procedure

The sample solution is titrated with the Karl

Fischer reagent to an electrometric endpoint.

The volume of titrant consumed is used to

calculate the water content.

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as a function of temperature or time. It can

be used to detect phase transitions, such as the dehydration of a hydrate or the melting of the

anhydrous form, which can be influenced by the presence of moisture.
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Sample Preparation

DSC Experiment

Data Analysis

Start

Accurately weigh
~2-5 mg of anhydrous
sodium formate into

a DSC pan

Hermetically seal
the pan

Load sample and
reference pans into

DSC instrument

Purge with inert gas
(e.g., Nitrogen)

Heat from ambient
to above the melting

point at a controlled rate
(e.g., 10°C/min)

Plot heat flow
vs. temperature

Identify endothermic or
exothermic events
(e.g., dehydration,

melting, decomposition)
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Methodology Details:

Parameter Recommended Setting

Instrument Differential Scanning Calorimeter

Sample Mass 2-5 mg

Pan Type Hermetically sealed aluminum pans

Atmosphere Nitrogen, 50 mL/min

Temperature Program Ramp from 25°C to 300°C at 10°C/min

Data Presentation and Interpretation
The quantitative data obtained from the aforementioned experiments should be summarized in

clear and concise tables to facilitate comparison and interpretation.

Table 3: Example Data Summary from Hygroscopicity Studies

Parameter Method Result

Water Content Karl Fischer Titration e.g., 0.15% w/w

Moisture Uptake at 80% RH /

25°C
DVS e.g., 5.2% w/w after 24h

Hygroscopicity Class European Pharmacopoeia e.g., Hygroscopic

Estimated CRH at 25°C DVS e.g., ~65% RH

Dehydration Event TGA/DSC
e.g., No significant mass loss

below 150°C

Note: The values presented in this table are hypothetical and for illustrative purposes only.

Actual values must be determined experimentally.

The moisture sorption isotherm obtained from DVS analysis is a key graphical representation of

the material's hygroscopic behavior. An example of a typical isotherm for a hygroscopic
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crystalline solid is shown below. The shape of the curve, the presence of hysteresis (a

difference between the sorption and desorption curves), and any sharp inflections can provide

insights into the mechanism of water uptake, including surface adsorption, bulk absorption, and

potential hydrate formation.

Conclusion
Anhydrous sodium formate is a hygroscopic material, and this property must be carefully

considered in its application, particularly within the pharmaceutical industry. A thorough

characterization of its moisture sorption behavior is essential for developing robust formulations

and ensuring product stability and performance. The experimental protocols detailed in this

guide, including Dynamic Vapor Sorption, Thermogravimetric Analysis, Karl Fischer Titration,

and Differential Scanning Calorimetry, provide a comprehensive framework for such an

investigation. The data generated from these studies will enable researchers and formulation

scientists to establish appropriate handling, storage, and manufacturing controls to mitigate the

risks associated with the hygroscopic nature of anhydrous sodium formate.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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